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Compound of Interest

Compound Name: Lead(ll) hydroxide

Cat. No.: B072479

CAS Number: 19783-14-3[1][2][3][4][5]1[6][ 7]
Synonyms: Plumbous hydroxide, Lead dihydroxide[4]

This technical guide provides an in-depth overview of lead(ll) hydroxide (Pb(OH)2), including
its chemical and physical properties, safety information, experimental protocols for its
synthesis, and an examination of the molecular signaling pathways affected by its toxicity. This
document is intended for researchers, scientists, and professionals in drug development and
related fields.

Safety and Hazard Information

Lead(ll) hydroxide is a hazardous substance that requires careful handling. Below is a
summary of its classification and associated hazards.

GHS Hazard Classification
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Hazard Class Category
Acute Toxicity, Oral 4

Acute Toxicity, Inhalation 4
Carcinogenicity 1A
Reproductive Toxicity 1A

Specific Target Organ Toxicity (Repeated

Exposure)

Hazardous to the Aquatic Environment, Long-

Term

Data sourced from multiple safety data sheets.[7][8]

Hazard Statements

Code Statement
H302 Harmful if swallowed.
H332 Harmful if inhaled.
H350 May cause cancer.
H360 May damage fertility or the unborn child.
May cause damage to organs through
H373 proi/onged or repegated exiosure. :
H410 Very toxic to aquatic life with long lasting effects.

Data sourced from multiple safety data sheets.[7][8]

Physicochemical Properties

A summary of the key physical and chemical properties of lead(ll) hydroxide is presented
below.
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Property Value

Molecular Formula Pb(OH)2

Molecular Weight 241.21 g/mol [9]

Appearance White amorphous powder[9][10]
Density 7.41 g/cm3[9][10]

Solubility in Water 0.0155 g/100 mL (at 20 °C)[1]
Decomposition Temperature 145 °C[10]

Occupational Exposure Limits

Occupational exposure limits for lead and its inorganic compounds have been established by
various regulatory bodies to protect workers.

Organization Exposure Limit Notes

8-hour time-weighted
OSHA (PEL) 50 pg/m3
average[11]

10-hour time-weighted
NIOSH (REL) 50 pg/m? 7]
average

8-hour time-weighted
ACGIH (TLV) 50 pg/m3 o
average

Experimental Protocols
Synthesis of Lead(ll) Hydroxide via Chemical Co-
Precipitation

This protocol describes a common and straightforward method for synthesizing lead(ll)
hydroxide nanoparticles.

Materials:

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.mdpi.com/2039-4713/15/5/146
https://www.mdpi.com/2039-4713/15/5/146
https://www.medigraphic.com/cgi-bin/new/resumenI.cgi?IDARTICULO=6713
https://www.mdpi.com/2039-4713/15/5/146
https://www.medigraphic.com/cgi-bin/new/resumenI.cgi?IDARTICULO=6713
https://pmc.ncbi.nlm.nih.gov/articles/PMC8276936/
https://www.medigraphic.com/cgi-bin/new/resumenI.cgi?IDARTICULO=6713
https://pubs.acs.org/doi/abs/10.1021/ic001415o
https://www.echemi.com/sds/lead-hydroxide-pd180521113930.html
https://www.echemi.com/sds/lead-hydroxide-pd180521113930.html
https://www.benchchem.com/product/b072479?utm_src=pdf-body
https://www.benchchem.com/product/b072479?utm_src=pdf-body
https://www.benchchem.com/product/b072479?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Lead(ll) nitrate (Pb(NOs)2)

Sodium hydroxide (NaOH)

Deionized water

Beakers

Magnetic stirrer

Centrifuge

Drying oven

Procedure:

Prepare an aqueous solution of lead(ll) nitrate.

Separately, prepare an aqueous solution of sodium hydroxide. The stoichiometric ratio of
lead(ll) nitrate to sodium hydroxide should be 1:2.

Under constant stirring, slowly add the sodium hydroxide solution to the lead(ll) nitrate
solution.

A white precipitate of lead(ll) hydroxide will form immediately. The reaction is as follows:
Pb(NOs)2(aq) + 2NaOH(aqg) — Pb(OH)z(s) + 2NaNOs(aq)

Continue stirring for a set period to ensure the reaction is complete.

Separate the precipitate from the solution by centrifugation.

Wash the precipitate with deionized water multiple times to remove any unreacted reagents
and byproducts.

Dry the purified lead(ll) hydroxide precipitate in an oven at a low temperature to avoid
decomposition.
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Characterization: The resulting lead(ll) hydroxide nanoparticles can be characterized using
various techniques, including X-ray diffraction (XRD) to determine the crystal structure and
particle size, scanning electron microscopy (SEM) to observe the surface morphology, and
Fourier-transform infrared spectroscopy (FTIR) to identify functional groups.

Toxicological Testing

Detailed protocols for toxicological testing of chemical substances are provided by regulatory
agencies such as the U.S. Environmental Protection Agency (EPA). The EPA's Health Effects
Test Guidelines (Series 870) offer comprehensive procedures for assessing various
toxicological endpoints, including acute, subchronic, and chronic toxicity, as well as
mutagenicity and neurotoxicity. When evaluating the environmental impact, the Toxicity
Characteristic Leaching Procedure (TCLP) is a standard method used to determine the mobility
of analytes in waste.

Molecular Signaling Pathways in Lead Toxicity

Lead exerts its toxic effects through various molecular mechanisms, primarily by mimicking
essential divalent cations like calcium (Ca?*) and zinc (Zn?*), leading to the disruption of
numerous cellular processes.

One of the primary mechanisms of lead toxicity is the induction of oxidative stress. This occurs
through the generation of reactive oxygen species (ROS), which can damage cellular
components such as lipids, proteins, and DNA.

Lead also interferes with intracellular signaling pathways. It can activate several protein
kinases, including c-Jun N-terminal kinase (JNK), phosphoinositide 3-kinase (PI3K)/Akt, and
p38 mitogen-activated protein kinase (MAPK). These kinases are involved in the regulation of
various cellular processes, including cell proliferation, differentiation, and apoptosis. The
dysregulation of these pathways can lead to cytotoxic effects.

Furthermore, lead can induce apoptosis, or programmed cell death. It has been shown to affect
the expression of proteins in the Bcl-2 family, which are key regulators of apoptosis.
Specifically, lead can upregulate the pro-apoptotic protein Bax and downregulate the anti-
apoptotic protein Bcl-2, thereby shifting the balance towards cell death.
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Caption: Molecular mechanisms of lead(ll) hydroxide toxicity.
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Caption: Experimental workflow for lead(ll) hydroxide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8276936/
http://psjd.icm.edu.pl/psjd/element/bwmeta1.element.psjd-0860-8896-2014-95-2-1
http://psjd.icm.edu.pl/psjd/element/bwmeta1.element.psjd-0860-8896-2014-95-2-1
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-hydroxide-_Pb_OH_2
https://pubchem.ncbi.nlm.nih.gov/compound/Lead-hydroxide-_Pb_OH_2
https://en.wikipedia.org/wiki/Lead(II)_hydroxide
https://parchem.com/chemical-supplier-distributor/lead-ii-hydroxide-060830
https://m.chemicalbook.com/ProductChemicalPropertiesCB6343709_EN.htm
https://www.echemi.com/sds/lead-hydroxide-pd180521113930.html
https://patents.google.com/patent/CN1008809B/en
https://patents.google.com/patent/CN1008809B/en
https://www.mdpi.com/2039-4713/15/5/146
https://www.medigraphic.com/cgi-bin/new/resumenI.cgi?IDARTICULO=6713
https://pubs.acs.org/doi/abs/10.1021/ic001415o
https://www.benchchem.com/product/b072479#lead-ii-hydroxide-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b072479#lead-ii-hydroxide-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b072479#lead-ii-hydroxide-cas-number-and-safety-data-sheet
https://www.benchchem.com/product/b072479#lead-ii-hydroxide-cas-number-and-safety-data-sheet
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b072479?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

